molecular formula C21H21FN4O3 B11220621 1-(4-fluoro-1H-indazol-3-yl)-N-(2-methoxyphenethyl)-5-oxo-3-pyrrolidinecarboxamide

1-(4-fluoro-1H-indazol-3-yl)-N-(2-methoxyphenethyl)-5-oxo-3-pyrrolidinecarboxamide

Cat. No.: B11220621
M. Wt: 396.4 g/mol
InChI Key: NYRRHWPHFQNLOA-UHFFFAOYSA-N
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Description

1-(4-fluoro-1H-indazol-3-yl)-N-(2-methoxyphenethyl)-5-oxo-3-pyrrolidinecarboxamide is a pyrrolidinecarboxamide derivative characterized by three distinct structural motifs:

  • 5-Oxo-pyrrolidine ring: A five-membered lactam ring that introduces rigidity and hydrogen-bond acceptor properties.
  • 2-Methoxyphenethyl carboxamide side chain: A phenethyl group with a methoxy substituent at position 2, influencing lipophilicity and steric bulk.

Properties

Molecular Formula

C21H21FN4O3

Molecular Weight

396.4 g/mol

IUPAC Name

1-(4-fluoro-1H-indazol-3-yl)-N-[2-(2-methoxyphenyl)ethyl]-5-oxopyrrolidine-3-carboxamide

InChI

InChI=1S/C21H21FN4O3/c1-29-17-8-3-2-5-13(17)9-10-23-21(28)14-11-18(27)26(12-14)20-19-15(22)6-4-7-16(19)24-25-20/h2-8,14H,9-12H2,1H3,(H,23,28)(H,24,25)

InChI Key

NYRRHWPHFQNLOA-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC=C1CCNC(=O)C2CC(=O)N(C2)C3=NNC4=C3C(=CC=C4)F

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares the target compound with structurally analogous pyrrolidinecarboxamide derivatives, focusing on substituent variations, molecular weights, and physicochemical implications.

Compound Name Core Structure Substituent R1 Substituent R2 Molecular Weight (g/mol) Key Differentiators Reference
Target Compound : 1-(4-fluoro-1H-indazol-3-yl)-N-(2-methoxyphenethyl)-5-oxo-3-pyrrolidinecarboxamide Pyrrolidinecarboxamide 4-Fluoro-1H-indazol-3-yl 2-Methoxyphenethyl ~373.39 (calculated) Unique indazole core; 2-methoxy orientation on phenethyl chain. -
1-(4-Fluorophenyl)-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-5-oxo-3-pyrrolidinecarboxamide Pyrrolidinecarboxamide 4-Fluorophenyl 5-Isopropyl-1,3,4-thiadiazol-2-yl 313.32 Thiadiazole substituent enhances hydrogen-bonding potential.
1-(4-Methoxyphenyl)-N-(1-naphthyl)-5-oxo-3-pyrrolidinecarboxamide Pyrrolidinecarboxamide 4-Methoxyphenyl 1-Naphthyl 360.41 Naphthyl group increases aromatic stacking potential; lacks fluorine.
N-(2,5-Dimethylphenyl)-1-(4-isopropylphenyl)-5-oxo-3-pyrrolidinecarboxamide Pyrrolidinecarboxamide 4-Isopropylphenyl 2,5-Dimethylphenyl 350.45 Branched isopropyl and dimethyl groups enhance lipophilicity.
1-(4-Chlorophenyl)-N-(3-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide Pyrrolidinecarboxamide 4-Chlorophenyl 3-Methylphenyl 328.79 Chlorine substituent vs. fluorine; methylphenyl offers steric hindrance.

Key Structural and Functional Insights:

Core Heterocycle Variations: The indazole core in the target compound (vs. phenyl or naphthyl in others) provides a fused bicyclic system with enhanced π-π stacking and hydrogen-bonding capabilities due to the fluorine atom .

Substituent Effects :

  • Fluorine vs. Chlorine : Fluorine’s smaller size and higher electronegativity (target vs. ) may improve membrane permeability and reduce metabolic degradation.
  • Methoxy Positioning : The 2-methoxy group on the phenethyl chain (target) vs. 4-methoxy in alters steric interactions and electronic distribution.

Physicochemical Properties :

  • Compounds with branched alkyl groups (e.g., isopropyl in ) exhibit higher lipophilicity, which may enhance blood-brain barrier penetration but reduce solubility.
  • Aromatic bulk (e.g., naphthyl in ) increases molecular weight and may limit bioavailability compared to smaller substituents like thiadiazole.

Research Findings and Implications

  • Pharmacological Potential: Fluorinated pyrrolidinecarboxamides (target, ) are often explored as kinase inhibitors or GPCR modulators due to their balanced polarity and rigidity.
  • Unresolved Questions : Direct comparisons of binding affinity or metabolic stability are absent in the provided evidence, necessitating further experimental validation.

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